Cas no 2640952-79-8 (2-(Ethylsulfanyl)-3-(4-fluorophenyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one)

• Product Name: 2-(Ethylsulfanyl)-3-(4-fluorophenyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one
• CAS No: 2640952-79-8
• MF: C₁₆H₁₇FN₂OS
• MW: 304.382385969162
• CID: 5317163
• PubChem ID: 154830985
• Update Time: 2025-05-25

2-(Ethylsulfanyl)-3-(4-fluorophenyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(Ethylthio)-3-(4-fluorophenyl)-5,6,7,8-tetrahydro-4(3H)-quinazolinone
• 2640952-79-8
• AKOS040727772
• F6782-4441
• 2-(ethylsulfanyl)-3-(4-fluorophenyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one
• 2-(Ethylsulfanyl)-3-(4-fluorophenyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one

• Inchi： 1S/C16H17FN2OS/c1-2-21-16-18-14-6-4-3-5-13(14)15(20)19(16)12-9-7-11(17)8-10-12/h7-10H,2-6H2,1H3
• InChI Key： OTGRJPDXMYMYDU-UHFFFAOYSA-N
• SMILES： S(CC)C1=NC2=C(C(N1C1C=CC(=CC=1)F)=O)CCCC2

Computed Properties

• Exact Mass: 304.10456251g/mol
• Monoisotopic Mass: 304.10456251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 452.7±47.0 °C(Predicted)
• pka: -0.62±0.20(Predicted)

Additional information on 2-(Ethylsulfanyl)-3-(4-fluorophenyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one

Recent Advances in the Study of 2-(Ethylsulfanyl)-3-(4-fluorophenyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one (CAS: 2640952-79-8)

The compound 2-(Ethylsulfanyl)-3-(4-fluorophenyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one (CAS: 2640952-79-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This hexahydroquinazolinone derivative exhibits a unique structural framework, combining a fluorophenyl group with an ethylsulfanyl moiety, which has been hypothesized to confer specific biological activities. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

One of the key areas of research has been the compound's interaction with various biological targets. Preliminary in vitro studies have demonstrated its affinity for certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. Molecular docking simulations suggest that the fluorophenyl group may play a critical role in binding to the ATP-binding sites of these kinases, while the ethylsulfanyl moiety could enhance solubility and bioavailability. These findings are supported by recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters.

In addition to its kinase inhibitory activity, 2-(Ethylsulfanyl)-3-(4-fluorophenyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one has also been investigated for its potential as an antimicrobial agent. A 2023 study published in European Journal of Medicinal Chemistry reported moderate activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the compound's mechanism of action might involve disruption of bacterial cell wall synthesis, although further validation is required.

The synthetic routes to this compound have also been a subject of recent optimization. Traditional methods involving multi-step reactions with low yields have been replaced by more efficient protocols, such as one-pot synthesis using microwave-assisted techniques. These advancements, detailed in a 2022 Organic Process Research & Development article, have significantly improved the scalability and cost-effectiveness of producing 2-(Ethylsulfanyl)-3-(4-fluorophenyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one, making it more accessible for further preclinical studies.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its metabolic stability and potential toxicity, requires further investigation. Recent in vivo studies in rodent models have shown variable absorption rates, suggesting the need for formulation improvements. Additionally, the exact structure-activity relationships (SAR) of this compound are still being elucidated, with ongoing research aiming to identify analogs with enhanced potency and selectivity.

In conclusion, 2-(Ethylsulfanyl)-3-(4-fluorophenyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one represents a promising scaffold for drug discovery, with potential applications in oncology, infectious diseases, and beyond. Future research should focus on optimizing its pharmacological properties, clarifying its mechanism of action, and advancing it through the drug development pipeline. The compound's unique chemical features and recent synthetic advancements position it as a valuable candidate for further exploration in the chemical biology and pharmaceutical sciences.